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Compound of Interest

Compound Name: 6-Bromobenzo|cjisothiazole

Cat. No.: B1525720

Introduction: The Benzolc]isothiazole Scaffold and
the Strategic Role of 6-Bromo Substitution

The isothiazole ring system is a significant pharmacophore in modern medicinal chemistry,
valued for its unique electronic properties and ability to engage in various biological
interactions.[1] When fused to a benzene ring to form a benzoisothiazole, the resulting bicyclic
scaffold serves as a core structural motif in several biologically active compounds. While the
benzo[d]isothiazole isomer is more commonly reported in therapeutics like the antipsychotic
drug ziprasidone, the benzo|c]isothiazole scaffold represents a less explored but equally
promising area for drug discovery.[2]

This document focuses on 6-Bromobenzo[c]isothiazole, a key starting material for the
synthesis of novel compound libraries. The bromine atom at the 6-position is not merely a
substituent; it is a versatile synthetic handle. Its presence allows for the strategic introduction of
diverse chemical moieties through well-established palladium-catalyzed cross-coupling
reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira). This capability enables a
systematic exploration of the structure-activity relationship (SAR) at this position, which is
crucial for optimizing potency, selectivity, and pharmacokinetic properties of drug candidates.

While direct literature on the extensive medicinal applications of 6-Bromobenzo[c]isothiazole
is nascent, the known anticancer and enzyme-inhibitory activities of related analogs, such as
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Benzolc]isothiazole-6-carboxylic acid, provide a strong rationale for its use as a foundational
building block in drug discovery campaigns, particularly in the pursuit of novel kinase inhibitors.

[3]

Part 1: Application in Kinase Inhibitor Discovery

Protein kinases are critical regulators of cellular signaling pathways, and their dysregulation is a
hallmark of many diseases, especially cancer. The development of small molecule kinase
inhibitors is a major focus of modern oncology drug discovery. Heterocyclic scaffolds are
prevalent in this area, often forming the core of molecules that compete with ATP for the
enzyme's active site.

The 6-Bromobenzo|c]isothiazole scaffold is an attractive starting point for developing kinase
inhibitors for two primary reasons:

» Bioisosteric Potential: The benzolc]isothiazole core can act as a bioisostere for other bicyclic
systems known to bind to the kinase hinge region, such as quinazoline or benzothiazole.[4]
Bioisosteric replacement is a powerful strategy for modulating a compound's properties while
retaining its primary binding interactions.

» Vector for SAR Exploration: The C-6 bromo substituent provides a defined point for chemical
diversification. By replacing the bromine with various aryl, heteroaryl, or alkyl groups,
researchers can probe the pocket of the kinase active site to identify favorable interactions
that enhance binding affinity and selectivity.

Hypothetical Signaling Pathway Targeted by
Benzo[c]isothiazole Derivatives

The diagram below illustrates a generic mitogen-activated protein kinase (MAPK) signaling
cascade, a common target in oncology. A hypothetical inhibitor derived from 6-
Bromobenzo[c]isothiazole could be designed to target a kinase like MEK or RAF within this
pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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